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Compound of Interest

Compound Name: 1,1-Dimethylurea

Cat. No.: B1221719 Get Quote

This guide provides a comprehensive overview of the material safety data for 1,1-
Dimethylurea (CAS No. 598-94-7), intended for researchers, scientists, and professionals in

drug development. It covers key safety information, hazard classifications, and the

experimental methodologies used for their determination.

Chemical and Physical Properties
1,1-Dimethylurea is a white to off-white crystalline solid.[1][2] A summary of its key physical

and chemical properties is presented below.
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Property Value Reference(s)

Molecular Formula C3H8N2O [1][2][3]

Molecular Weight 88.11 g/mol [1][2][3]

CAS Number 598-94-7 [1][3][4]

EC Number 209-957-0 [4][5]

Appearance
White to off-white crystalline

powder/solid
[1][2][6]

Melting Point 178-183 °C [1][5][6]

Boiling Point No information available [6]

Solubility in Water Soluble (5%) [1][5]

Vapor Pressure 0.008 Pa at 25°C [1]

Flash Point Not applicable [5][6]

Autoignition Temperature No information available [6]

Hazard Identification and GHS Classification
1,1-Dimethylurea is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to irritation of the skin, eyes, and respiratory system.

Hazard Class Hazard Category GHS Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

— Single Exposure

(Respiratory Tract Irritation)

Category 3
H335: May cause respiratory

irritation
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GHS classification data is aggregated from multiple sources notifying the European Chemicals

Agency (ECHA).[3]

Signal Word: Warning[4][7]

Hazard Pictogram:[7]

GHS07: Exclamation mark

Precautionary Statements:[4][7] A comprehensive list of precautionary statements includes but

is not limited to:

Prevention: P261 (Avoid breathing dust), P264 (Wash skin thoroughly after handling), P271

(Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/eye

protection/face protection).[4]

Response: P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN

EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing), P304+P340 (IF INHALED: Remove person to fresh air

and keep comfortable for breathing), P312 (Call a POISON CENTER/doctor if you feel

unwell).[4]

Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405

(Store locked up).[4]

Disposal: P501 (Dispose of contents/container in accordance with local regulations).[7]

Toxicological Information
The toxicological profile of 1,1-Dimethylurea indicates moderate acute toxicity and notable

irritant effects.
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Toxicity
Endpoint

Species Route Value Reference(s)

Acute Dermal

LD50
Rat Dermal > 2000 mg/kg [8]

Acute Oral LD50 Rat Oral

~4000 mg/kg (for

1,3-

Dimethylurea)

[9][10]

Note: Specific acute oral toxicity data for 1,1-Dimethylurea was not found in the provided

search results. The value presented is for the related isomer, 1,3-Dimethylurea, and should be

considered for context only.

Skin Irritation: Causes skin irritation.[3][4]

Eye Irritation: Causes serious eye irritation.[3][4]

Respiratory Irritation: May cause respiratory irritation.[3][4]

Sensitization: No information available to indicate it is a skin or respiratory sensitizer.[8]

Germ Cell Mutagenicity: No data available for 1,1-Dimethylurea.[11] For the related

compound 1,3-Dimethylurea, an Ames test was negative.[10] However, it is noted that

nitrosoureas, which can be formed from dimethylurea in the presence of nitrite, may be

mutagenic.[9]

Carcinogenicity: No components are listed as probable, possible, or confirmed human

carcinogens by IARC.[10] However, as with mutagenicity, the potential formation of

carcinogenic nitrosoureas is a concern.[9]

Reproductive Toxicity: No data available for 1,1-Dimethylurea.[11] A screening test on 1,3-

Dimethylurea showed no adverse effects on reproductive performance or fertility in rats.[9]

Experimental Protocols
The GHS hazard classifications are determined by standardized experimental protocols,

typically following the Organisation for Economic Co-operation and Development (OECD)
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Guidelines for the Testing of Chemicals. While specific study reports for 1,1-Dimethylurea are

not publicly available, the following sections describe the general methodologies used to

assess its primary hazards.

This test is designed to assess the potential of a substance to cause irreversible (corrosion) or

reversible (irritation) inflammatory changes to the skin.

Test Species: Albino rabbit.

Methodology: A single dose of 0.5 g of the solid test substance is applied to a small area of

shaved, intact skin (approximately 6 cm²). The area is covered with a semi-occlusive

dressing for a 4-hour exposure period. An untreated skin area on the same animal serves as

a control. After 4 hours, the residual substance is removed.

Observations: The skin is examined for erythema (redness) and edema (swelling) at 1, 24,

48, and 72 hours after patch removal. If effects persist, observations may continue for up to

14 days to assess reversibility.

Classification: The severity of the skin reactions is scored. If the scores for erythema or

edema meet specific criteria, the substance is classified as a skin irritant (Category 2).

This protocol evaluates the potential of a substance to produce irritation or damage to the eye.

Test Species: Albino rabbit.

Methodology: A single dose of the test substance (e.g., 0.1 g for solids) is instilled into the

conjunctival sac of one eye of the animal. The eyelids are held together for about one

second. The other eye remains untreated and serves as a control. The eyes are not washed

out for at least 24 hours after instillation unless immediate corrosive effects are noted.

Observations: The eyes are examined for effects on the cornea (opacity), iris, and

conjunctiva (redness, swelling, discharge) at 1, 24, 48, and 72 hours after application. The

observation period can be extended to assess the reversibility of effects.

Classification: Ocular lesions are scored. Based on the severity and reversibility of the

observed effects, the substance is classified. Substances causing reversible eye irritation are

classified as Category 2.
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The classification for respiratory tract irritation (Category 3) is based on evidence from human

experience or animal studies indicating transient irritant effects. This is often supported by

observations from acute inhalation toxicity studies.

Methodology: Evidence can be derived from various sources. In animal studies, this typically

involves exposing animals (often rats) to the substance via inhalation and observing for

clinical signs of respiratory irritation, such as labored breathing or nasal discharge.

Histopathological examination of the respiratory tract may also be performed. Human data

from occupational exposure can also be used.

Classification: If a substance produces respiratory irritant effects that are reversible and do

not lead to significant tissue damage, it is classified as STOT-SE Category 3.

Emergency Procedures and Handling
Handling:

Use only in a well-ventilated area.[4]

Avoid breathing dust.[4]

Avoid contact with skin and eyes.[8]

Wash hands thoroughly after handling.[4]

Wear appropriate personal protective equipment (PPE), including chemical safety goggles,

protective gloves, and a dust mask (e.g., N95 type).[5][8]

Storage:

Store in a cool, dry, well-ventilated place.[6]

Keep the container tightly closed.[4]

Store locked up.[4]

Incompatible materials include strong oxidizing agents.[6]
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First-Aid Measures:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[6][8]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical

attention if irritation persists.[6]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.[6][8]

Ingestion: Do NOT induce vomiting. Get medical attention.[6][8]

Fire-Fighting Measures:

Suitable Extinguishing Media: Water spray, carbon dioxide (CO2), dry chemical, or chemical

foam.[6]

Hazardous Combustion Products: Nitrogen oxides (NOx), carbon monoxide (CO), carbon

dioxide (CO2).[6]
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Data Gathering

Hazard Evaluation (Weight of Evidence)

Experimental Testing (if needed)

Classification & Communication
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Caption: GHS Hazard Classification Workflow for 1,1-Dimethylurea.
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Initial Actions

Personal Protective Equipment (PPE)

Containment & Cleanup

Final Steps

Spill of 1,1-Dimethylurea
(Solid Powder)

Evacuate immediate area

Ensure adequate ventilation

Remove ignition sources
(precautionary)

Chemical Safety Goggles

Protective Gloves

Dust Mask (N95)

Prevent dust generation

Sweep or shovel into a
suitable, labeled container

Avoid flushing with water
into drains

Decontaminate area
and wash hands

Dispose of waste according
to local regulations

Report the incident
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Caption: Emergency Response Procedure for a 1,1-Dimethylurea Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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